Cas no 2803864-34-6 (1-Pyrrolidinecarboxylic acid, 3-ethyl-4-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-ethyl-4-phenyl-, 1,1-dimethylethyl ester
• CAS No: 2803864-34-6
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 6074516
• Update Time: 2025-06-26

1-Pyrrolidinecarboxylic acid, 3-ethyl-4-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-ethyl-4-phenyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H25NO2/c1-5-13-11-18(16(19)20-17(2,3)4)12-15(13)14-9-7-6-8-10-14/h6-10,13,15H,5,11-12H2,1-4H3
• InChI Key： VBZDEAFWVSPJKJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=CC=C2)C(CC)C1

Experimental Properties

• Density: 1.024±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 367.0±31.0 °C(Predicted)
• pka: -1.75±0.60(Predicted)

Additional information on 1-Pyrrolidinecarboxylic acid, 3-ethyl-4-phenyl-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic Acid, 3-Ethyl-4-Phenyl-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

1-Pyrrolidinecarboxylic acid, 3-ethyl-4-phenyl-, 1,1-dimethylethyl ester, with the CAS number 2803864-34-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug design and synthesis. The molecule consists of a pyrrolidine ring substituted with an ethyl group at the 3-position and a phenyl group at the 4-position, with a carboxylic acid moiety esterified by a 1,1-dimethylethyl group. This combination of functional groups makes it a versatile building block for various chemical reactions.

The synthesis of this compound involves a series of carefully designed steps, including nucleophilic substitution, condensation reactions, and esterification. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable in medicinal chemistry. For instance, researchers have explored the use of chiral catalysts to achieve high enantioselectivity during the formation of the pyrrolidine ring. These methods not only enhance the efficiency of synthesis but also pave the way for the development of novel therapeutic agents.

In terms of applications, 1-pyrrolidinecarboxylic acid derivatives have shown promise in various biological systems. Studies have demonstrated that these compounds exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. For example, recent research has highlighted their ability to modulate acetylcholinesterase activity, making them potential candidates for Alzheimer's disease treatments. Additionally, their ability to penetrate cellular membranes efficiently suggests their utility in drug delivery systems.

The structural versatility of this compound also extends to its use in polymer chemistry. By incorporating pyrrolidine-containing monomers into polymer networks, scientists have developed materials with improved mechanical properties and thermal stability. These polymers find applications in advanced composites and high-performance adhesives. Furthermore, the ester group in this compound facilitates its use in click chemistry reactions, enabling rapid assembly of complex molecules.

From an environmental standpoint, the biodegradability of 1-pyrrolidinecarboxylic acid esters has been a topic of interest. Recent studies have evaluated their degradation pathways under aerobic and anaerobic conditions, revealing that these compounds undergo hydrolysis to yield pyrrolidinecarboxylic acid and alcohols. This information is crucial for assessing their environmental impact and designing sustainable synthetic strategies.

In conclusion, 1-pyrrolidinecarboxylic acid, 3-ethyl-4-phenyl-, 1,1-dimethylethyl ester represents a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, underscores its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly vital role in both academic and industrial settings.